Cas no 1214327-52-2 (3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine)
3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methyl-2-(pyridin-3-yl)phenyl)pyridine
- 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine
-
- Inchi: 1S/C17H14N2/c1-13-5-2-8-16(14-6-3-9-18-11-14)17(13)15-7-4-10-19-12-15/h2-12H,1H3
- InChI Key: PSXBITKFOQEEIP-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)C1=C(C)C=CC=C1C1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 278
- XLogP3: 3.4
- Topological Polar Surface Area: 25.8
3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003698-250mg |
3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine |
1214327-52-2 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A010003698-500mg |
3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine |
1214327-52-2 | 97% | 500mg |
$831.30 | 2023-09-04 | |
| Alichem | A010003698-1g |
3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine |
1214327-52-2 | 97% | 1g |
$1519.80 | 2023-09-04 |
3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine
Introduction to 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine (CAS No. 1214327-52-2)
3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine, identified by its CAS number 1214327-52-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core and substituents that include a methyl group and another pyridine ring, has garnered attention due to its potential applications in various scientific domains.
The structure of 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine consists of a phenyl ring substituted at the 3-position with a methyl group and at the 2-position with a pyridin-3-yl group. This arrangement creates a complex system of electronic interactions that can influence its chemical behavior and biological activity. The presence of multiple nitrogen atoms in the molecule makes it a candidate for various pharmacological applications, particularly in the development of drugs targeting neurological and inflammatory disorders.
Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The compound 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for creating novel therapeutic agents. Researchers have been particularly interested in its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of new treatments for diseases.
In the context of drug discovery, the compound's properties make it an attractive candidate for further exploration. The interaction between the pyridine rings and other biological molecules can be modulated by slight structural changes, allowing for fine-tuning of its pharmacological effects. This flexibility is crucial in pharmaceutical development, where achieving the right balance between efficacy and safety is paramount.
One area where 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine shows promise is in the treatment of neurological disorders. Pyridine derivatives have been shown to have neuroprotective properties, making them potential candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is also an important consideration, as many therapeutic agents need to reach their target sites within the central nervous system.
Another area of interest is the use of 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine in anti-inflammatory therapies. Inflammation is a key factor in many diseases, including autoimmune conditions and chronic inflammatory disorders. The compound's interaction with inflammatory pathways has been studied, revealing potential mechanisms by which it could modulate these pathways and reduce inflammation.
The synthesis of 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine involves several steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods allow for precise control over the structure of the compound, enabling researchers to explore different derivatives with tailored properties.
Recent advancements in computational chemistry have also played a significant role in understanding the behavior of 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine. Molecular modeling studies can predict how the compound will interact with biological targets, providing valuable insights into its potential pharmacological activity. These computational tools are essential for guiding experimental efforts and optimizing drug design.
The safety profile of 3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine is another critical aspect that has been evaluated through both experimental and computational methods. Toxicity studies have been conducted to assess its potential side effects, while computational models have helped predict how it might be metabolized within the body. These assessments are crucial for ensuring that any future drug candidates derived from this compound are safe for human use.
In conclusion, 3-(3-Methyl-2-(pyridin-3-ylophenyl)-pyridine) (CAS No.1214327-52-2) represents a promising area of research with significant potential in pharmaceutical applications. Its unique structural features and interactions with biological targets make it a valuable candidate for further exploration. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an important role in the development of novel therapeutic agents.
1214327-52-2 (3-(3-Methyl-2-(pyridin-3-yl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)